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Compound of Interest

Compound Name: GSK1904529A

Cat. No.: B1684703

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing GSK1904529A, a potent
and selective inhibitor of the Insulin-like Growth Factor-1 Receptor (IGF-1R) and Insulin
Receptor (IR), in various in vitro experimental settings. Detailed protocols for key assays are
provided to ensure reproducible and accurate results.

Introduction to GSK1904529A

GSK1904529A is a small molecule, ATP-competitive inhibitor of the IGF-1R and IR tyrosine
kinases.[1][2][3] Dysregulation of the IGF-1R signaling pathway is implicated in the
development and progression of numerous cancers, making it a critical target for therapeutic
intervention.[4][5][6] GSK1904529A has demonstrated potent anti-proliferative and pro-
apoptotic effects in a wide range of cancer cell lines, particularly those dependent on IGF-1R
signaling.[4][5] This document outlines the effective working concentrations and detailed
methodologies for assessing the in vitro activity of GSK1904529A.

Mechanism of Action and Signaling Pathway

GSK1904529A selectively inhibits the kinase activity of IGF-1R and the closely related IR, with
IC50 values in the low nanomolar range.[2][4][7] Upon ligand binding (IGF-1 or IGF-2), IGF-1R
undergoes autophosphorylation, initiating downstream signaling cascades, primarily the
Phosphatidylinositol 3-kinase (PI3K)/AKT and Mitogen-activated protein kinase (MAPK)
pathways.[4] These pathways are crucial for cell proliferation, survival, and maotility.
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GSK1904529A blocks the initial autophosphorylation event, thereby inhibiting these
downstream signaling pathways and leading to cell cycle arrest and apoptosis in cancer cells.
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Figure 1: IGF-1R Signaling Pathway and GSK1904529A Inhibition.

Quantitative Data: In Vitro Working Concentrations

The effective concentration of GSK1904529A varies depending on the assay type and the cell

line being investigated. The following tables summarize the reported IC50 values.

Table 1: In Vitro Ki | Phasphorvlation Inhibit

Target Assay Type IC50 (nM) Reference
Cell-free Kinase
IGF-1R 27 [2][4]
Assay
Cell-free Kinase
IR 25 [2][4]
Assay
IGF-1R Cellular Assay (NIH-
: 22 [4]
Phosphorylation 3T3/LISN cells)
) Cellular Assay (NIH-
IR Phosphorylation 19 [4]

3T3-hIR cells)

Table 2: Anti-proliferative Activity in Cancer Cell Lines
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Cell Line Cancer Type IC50 (nM) Reference
TC-71 Ewing's Sarcoma 35 [1]
SK-N-MC Ewing's Sarcoma 43 [1]
SK-ES-1 Ewing's Sarcoma 61 [1]
RD-ES Ewing's Sarcoma 62 [1]
NCI-H929 Multiple Myeloma 35-81 [1][8]
MOLP-8 Multiple Myeloma Varies [1]
LP-1 Multiple Myeloma Varies [1]
KMS-12-BM Multiple Myeloma Varies [1]
COLO 205 Colon Cancer 124 [8]
MCF7 Breast Cancer 137 [8]

Murine Fibroblast
NIH-3T3/LISN 60 [1][4]
(IGF-1 dependent)

Note: IC50 values can exhibit variability between different studies and experimental conditions.

Experimental Protocols

The following are detailed protocols for key in vitro assays to evaluate the efficacy of
GSK1904529A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for GSK1904529A in In
Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684703#gsk1904529a-working-concentration-for-in-
vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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